Cas no 1522312-61-3 (2-chloro-5-fluoro-4-(2-fluorophenoxy)pyrimidine)

• Product Name: 2-chloro-5-fluoro-4-(2-fluorophenoxy)pyrimidine
• CAS No: 1522312-61-3
• MF: C₁₀H₅ClF₂N₂O
• MW: 242.609308004379
• MDL: MFCD21788849
• CID: 4603898
• PubChem ID: 79081416
• Update Time: 2025-05-21

2-chloro-5-fluoro-4-(2-fluorophenoxy)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-chloro-5-fluoro-4-(2-fluorophenoxy)pyrimidine

• MDL： MFCD21788849
• Inchi： 1S/C10H5ClF2N2O/c11-10-14-5-7(13)9(15-10)16-8-4-2-1-3-6(8)12/h1-5H
• InChI Key： XYGGUKIICMIVCW-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC=C(F)C(OC2=CC=CC=C2F)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on 2-chloro-5-fluoro-4-(2-fluorophenoxy)pyrimidine

2-Chloro-5-Fluoro-4-(2-Fluorophenoxy)Pyrimidine: A Comprehensive Overview

2-Chloro-5-fluoro-4-(2-fluorophenoxy)pyrimidine, also known by its CAS number 1522312-61-3, is a highly specialized organic compound with significant applications in various fields. This compound belongs to the pyrimidine family, a group of heterocyclic aromatic compounds that are widely studied due to their unique chemical properties and biological activities. The structure of this compound is characterized by a pyrimidine ring substituted with chlorine, fluorine, and a phenoxy group, which contributes to its distinct reactivity and functionality.

The synthesis of 2-chloro-5-fluoro-4-(2-fluorophenoxy)pyrimidine involves advanced organic chemistry techniques. Recent studies have focused on optimizing the synthesis pathway to improve yield and purity. One notable approach involves the use of microwave-assisted synthesis, which has been shown to significantly accelerate the reaction process while maintaining high product quality. This method has been particularly effective in constructing the phenoxy group, which is a critical component of the molecule's functionality.

The chemical structure of 1522312-61-3 plays a pivotal role in its applications. The presence of halogen atoms (chlorine and fluorine) enhances the compound's stability and reactivity, making it suitable for use in various chemical reactions. Additionally, the phenoxy group introduces electronic effects that can be exploited in drug design and materials science. Recent research has highlighted the potential of this compound as a building block for developing novel pharmaceutical agents, particularly in the field of oncology.

In terms of biological activity, 2-chloro-5-fluoro-4-(2-fluorophenoxy)pyrimidine has shown promising results in preclinical studies. It exhibits selective inhibition against certain enzymes associated with cancer progression, making it a potential candidate for anti-cancer drug development. Furthermore, its ability to modulate cellular signaling pathways has been explored in recent studies, providing insights into its therapeutic potential.

The application of this compound extends beyond pharmacology. It has been investigated for its role in agrochemicals, where it demonstrates potential as an herbicide or fungicide. Recent advancements in green chemistry have also led to the exploration of this compound as a sustainable alternative in industrial processes.

In conclusion, CAS 1522312-61-3, or 2-chloro-5-fluoro-4-(2-fluorophenoxy)pyrimidine, is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and reactivity make it an invaluable tool in modern scientific research. As ongoing studies continue to uncover new properties and uses for this compound, its significance in both academic and industrial settings is expected to grow further.